2-Amino-4-morpholin-4-yl-pyrimidine

Specification

• CAS No.: 861031-56-3
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 4-morpholin-4-ylpyrimidin-2-amine
• Standard InChI: InChI=1S/C8H12N4O/c9-8-10-2-1-7(11-8)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10,11)
• Standard InChI Key: UMUSFEOPXQLLAG-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC(=NC=C2)N
• Canonical SMILES: C1COCCN1C2=NC(=NC=C2)N

Introduction

2-Amino-4-morpholin-4-yl-pyrimidine is a heterocyclic organic compound with the molecular formula C₈H₁₂N₄O and a molecular weight of 180.21 g/mol. It is identified by the CAS number 861031-56-3 and PubChem ID 459824. This compound combines a pyrimidine ring with a morpholine moiety, which are both known for their roles in bioactive molecules.

Biological Activity and Applications

2-Amino-4-morpholin-4-yl-pyrimidine is being explored for its potential applications in various fields due to its structural features. While specific biological activities of this compound are not extensively documented, its structural similarity to other bioactive compounds suggests potential uses in medicinal chemistry.

Comparison with Similar Compounds

Compound Name	CAS Number	Biological Activity
4-(2-Chloropyrimidin-4-yl)morpholine	62968-37-0	Inhibits iNOS and COX-2, potential anti-inflammatory and anticancer properties
2-Amino-4-morpholin-4-yl-pyrimidine	861031-56-3	Potential applications in medicinal chemistry, but specific activities not detailed

Safety and Handling

2-Amino-4-morpholin-4-yl-pyrimidine is classified with hazard statements H302, H315, H319, H332, and H335, indicating it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P280, P305+P351+P338, advising careful handling and protective measures.